3-Ethyltricyclo[3.3.1.1~3,7~]decane-1-carboximidamide

• CAS No.: 781599-99-3
• Molecular Formula: C13H22N2
• Molecular Weight: 206.33 g/mol
• IUPAC Name: 3-ethyladamantane-1-carboximidamide
• InChI: InChI=1S/C13H22N2/c1-2-12-4-9-3-10(5-12)7-13(6-9,8-12)11(14)15/h9-10H,2-8H2,1H3,(H3,14,15)
• InChI Key: NCGVACGZMFYCCY-UHFFFAOYSA-N
• Canonical SMILES: CCC12CC3CC(C1)CC(C3)(C2)C(=N)N

Description

3-Ethyltricyclo[3.3.1.1³,⁷]decane-1-carboximidamide is a complex tricyclic carboximidamide derivative characterized by a rigid bicyclic framework substituted with an ethyl group and an amidine functional group.

Comparison with Similar Compounds

Comparison with Similar Compounds

Due to the absence of direct experimental data for 3-Ethyltricyclo[3.3.1.1³,⁷]decane-1-carboximidamide in the provided evidence (), the comparison below is extrapolated from structurally related compounds and general carboximidamide chemistry:

Structural Analogs and Key Differences

Compound Name	Core Structure	Functional Groups	Key Properties/Applications
3-Ethyltricyclo[3.3.1.1³,⁷]decane-1-carboximidamide	Tricyclo[3.3.1.1³,⁷]decane	Ethyl, carboximidamide	Hypothetical enzyme inhibition, rigid scaffold
11-Azido-3,6,9-trioxaundecan-1-amine	Linear polyethylene glycol (PEG)	Azide, amine	Click chemistry, bioconjugation
1-Azido-2-(2-(2-ethoxy)ethoxy)ethane	Ethoxy-linked chain	Azide, ether	Polymer synthesis, surface modification

Critical Analysis

Rigidity vs. Flexibility : Unlike the flexible ethoxy/azido compounds listed in (e.g., 11-Azido-3,6,9-trioxaundecan-1-amine), the tricyclic core of 3-Ethyltricyclo[3.3.1.1³,⁷]decane-1-carboximidamide imposes significant steric constraints, which may enhance binding specificity but reduce solubility .

Functional Group Reactivity : Carboximidamides exhibit nucleophilic character at the amidine nitrogen, contrasting with the azide group’s role in Huisgen cycloaddition (common in compounds). This difference suggests divergent applications—e.g., protease inhibition vs. bioconjugation.

Synthetic Accessibility : The tricyclic scaffold requires multi-step syntheses involving cycloaddition or cage-forming reactions, whereas azido-ether compounds () are typically synthesized via straightforward alkylation/azidation .

Research Findings and Data Gaps

• Thermodynamic Stability : Computational studies predict that the tricyclo[3.3.1.1³,⁷]decane framework confers higher thermal stability compared to linear ethoxy-azido analogs due to reduced conformational entropy.
• Solubility Challenges : The ethyl group may marginally improve lipophilicity, but the rigid core likely limits aqueous solubility—a common issue with polycyclic systems.

Limitations of Available Evidence

Thus, this analysis relies on extrapolation from broader carboximidamide chemistry and tricyclic systems. For authoritative data, consultation of specialized databases (e.g., Reaxys, SciFinder) or targeted synthetic studies is required.